1,2-Dimethylcyclohexane
Overview
Description
Synthesis Analysis
The asymmetric synthesis of 1,2-diamino-4,5-dimethylcyclohexanes, closely related to 1,2-Dimethylcyclohexane, has been achieved through zirconium-catalyzed and -promoted reductive cyclization reactions, highlighting the versatility of these compounds in synthetic organic chemistry (Grepioni et al., 1999). Moreover, the catalyzed synthesis of 1,1-disubstituted-2,6-diarylcyclohexane-4-ones via double Michael addition demonstrates the potential for creating complex derivatives of dimethylcyclohexane under ultrasound irradiation, indicating efficient synthetic routes for these compounds (Ji-tai Li et al., 2005).
Molecular Structure Analysis
The gas-phase molecular structure of related compounds, such as 1,1-dimethylcyclohexane, has been investigated using electron diffraction techniques, confirming the prediction of valence force calculations and providing insight into the structural characteristics of dimethylcyclohexane derivatives (H. Geise et al., 1972).
Chemical Reactions and Properties
Studies on the stability boundaries of gas hydrates with methane-structure-H hydrates of methylcyclohexane and cis-1,2-dimethylcyclohexane have measured four-phase coexistence curves, offering valuable information on the chemical behavior and reaction conditions of these compounds (Toshiyuki Nakamura et al., 2003).
Physical Properties Analysis
The synthesis and investigation of molecular gear rotation in compounds similar to 1,2-Dimethylcyclohexane, such as 1-(dimethylamino)-1-phenyl-1-silacyclohexane, through gas-phase electron diffraction (GED), low-temperature NMR, and theoretical calculations provide comprehensive data on the physical properties of these molecules, including conformational preferences in gas and solution states (B. Shainyan et al., 2018).
Chemical Properties Analysis
The action of oxygen on 1,4-dimethylcyclohexane, which shares structural similarities with 1,2-Dimethylcyclohexane, has been explored to understand the oxidation processes and the formation of oxidation products, offering insights into the chemical properties and reactivity of dimethylcyclohexane derivatives under various conditions (G. Chavanne & Mlle M.E. Bode, 1930).
Scientific Research Applications
Organic Synthesis and Catalysis : A study by Grepioni et al. (1999) demonstrates the asymmetric synthesis of 1,2-diamino-4,5-dimethylcyclohexanes using zirconium-catalyzed and promoted reductive cyclization reactions, indicating potential applications in organic synthesis and catalysis (Grepioni, Grilli, Martelli, & Savoia, 1999).
Natural Gas Transport : Hara et al. (2005) found that 1,1-dimethylcyclohexane (DMCH) is a suitable additive for mild-pressure handling of methane hydrate, facilitating the transportation of natural gas at lower pressures (Hara, Hashimoto, Sugahara, & Ohgaki, 2005).
Organic Synthesis Strategies : Martinez-Erro et al. (2017) describe 2,2-Diiododimedone as a mild electrophilic iodinating agent for selective synthesis of α-iodinated carbonyl compounds from allylic alcohols, offering new strategies for organic synthesis (Martinez-Erro, Bermejo Gómez, Vázquez-Romero, Erbing, & Martín‐Matute, 2017).
Gas Hydrate Pressure Reduction : Nakamura et al. (2003) found that methane-structure-H hydrates of methylcyclohexane and cis-1,2-dimethylcyclohexane can reduce pressure in gas hydrates, with implications for the storage and transport of natural gas (Nakamura, Makino, Sugahara, & Ohgaki, 2003).
Oxygen Absorption and Oxidation Products : Chavanne and Bode (1930) observed that 1,4-dimethylcyclohexane absorbs oxygen at room temperature, accelerating in direct sunlight, and producing various oxidation products (Chavanne & Bode, 1930).
Stereo-selective Reactions in Photochemistry : Sakurai et al. (1999) demonstrated that selective hydrogen detachment in irradiated 1,2-dimethylcyclohexane leads to the formation of 1,2-dimethylcyclohexene cation radical, with cis-trans stereo-selectivity and conversion by photo-illumination (Sakurai, Shiotani, & Ichikawa, 1999).
Pyrolytic Chemistry : Rosado-Reyes and Tsang (2014) explored the pyrolytic chemistry of cis-1,2-dimethylcyclohexane, producing various compounds and highlighting the role of internal disproportionation (Rosado-Reyes & Tsang, 2014).
Safety And Hazards
Future Directions
properties
IUPAC Name |
1,2-dimethylcyclohexane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16/c1-7-5-3-4-6-8(7)2/h7-8H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVZJLSYJROEPSQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50858730 | |
Record name | 1,2-Dimethylcyclohexane | |
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Molecular Weight |
112.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Alfa Aesar MSDS] | |
Record name | 1,2-Dimethylcyclohexane | |
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Vapor Pressure |
14.5 [mmHg] | |
Record name | 1,2-Dimethylcyclohexane | |
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URL | https://haz-map.com/Agents/13415 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1,2-Dimethylcyclohexane | |
CAS RN |
583-57-3 | |
Record name | 1,2-Dimethylcyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=583-57-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Dimethylcyclohexane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000583573 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-DIMETHYLCYCLOHEXANE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43769 | |
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Record name | 1,2-Dimethylcyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50858730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-dimethylcyclohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.647 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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